3-methoxy-N'-[4-(3-thietanyloxy)benzylidene]benzohydrazide

• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3-methoxy-N-[(E)-[4-(thietan-3-yloxy)phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C18H18N2O3S/c1-22-16-4-2-3-14(9-16)18(21)20-19-10-13-5-7-15(8-6-13)23-17-11-24-12-17/h2-10,17H,11-12H2,1H3,(H,20,21)/b19-10+
• InChI Key: CFFWGZGPXQFWCK-VXLYETTFSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)N/N=C/C2=CC=C(C=C2)OC3CSC3
• SMILES: COC1=CC=CC(=C1)C(=O)NN=CC2=CC=C(C=C2)OC3CSC3

Description

3-methoxy-N'-[4-(3-thietanyloxy)benzylidene]benzohydrazide, also known as MTB, is a chemical compound that has been studied extensively for its potential use in scientific research. MTB has been found to have a number of interesting properties that make it a promising candidate for use in a variety of applications.

Mechanism of Action

The mechanism of action of 3-methoxy-N'-[4-(3-thietanyloxy)benzylidene]benzohydrazide is not yet fully understood, but it is thought to involve the inhibition of certain enzymes and proteins that are involved in cellular processes. This inhibition can lead to a number of interesting effects, including the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a number of interesting biochemical and physiological effects. For example, it has been shown to induce apoptosis in a number of different types of cancer cells, including breast cancer, lung cancer, and prostate cancer. It has also been found to inhibit the growth and proliferation of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methoxy-N'-[4-(3-thietanyloxy)benzylidene]benzohydrazide in lab experiments is its relatively low toxicity compared to other compounds that have similar effects. However, one limitation is that it can be difficult to obtain in large quantities, which can make it challenging to conduct large-scale experiments.

Future Directions

There are a number of different future directions that could be explored in relation to 3-methoxy-N'-[4-(3-thietanyloxy)benzylidene]benzohydrazide. One area of interest is in the development of new drugs and therapies that are based on the compound. Another area of interest is in the exploration of the compound's mechanism of action, which could lead to a better understanding of the cellular processes that are involved in cancer and other diseases. Additionally, further research could be done to explore the potential use of this compound in other scientific research applications, such as in the development of new materials or in the study of cellular signaling pathways.

Synthesis Methods

3-methoxy-N'-[4-(3-thietanyloxy)benzylidene]benzohydrazide can be synthesized using a number of different methods. One common method involves the reaction of 3-methoxybenzohydrazide with 4-(3-thietanyloxy)benzaldehyde in the presence of a catalyst. The resulting product can then be purified and used in further experiments.

Scientific Research Applications

3-methoxy-N'-[4-(3-thietanyloxy)benzylidene]benzohydrazide has been studied extensively for its potential use in a number of different scientific research applications. One area of interest is in the development of new drugs and therapies for a variety of diseases. This compound has been found to have a number of interesting properties that make it a promising candidate for use in this area.